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Compound of Interest

Compound Name: 2-Ethoxybenzhydrazide

Cat. No.: B1580646

2-Ethoxybenzhydrazide (CAS No. 21018-13-3) is a substituted benzohydrazide derivative that
serves as a pivotal building block in synthetic organic chemistry.[1][2][3] Its structure, featuring
a reactive hydrazide moiety (-CONHNH2z) and an ethoxy group on the benzene ring, makes it a
versatile precursor for the synthesis of a wide array of heterocyclic compounds. In the context
of drug development, benzohydrazide scaffolds are of significant interest due to their
prevalence in molecules exhibiting a broad spectrum of biological activities, including
antimicrobial, anti-inflammatory, anticancer, and anticonvulsant properties.[4][5][6]

The integrity of any research and development program hinges on the quality of its starting
materials. For a precursor like 2-Ethoxybenzhydrazide, impurities or batch-to-batch variability
can drastically affect reaction yields, introduce downstream purification challenges, and
compromise the biological activity and safety profile of the final target molecules. Therefore, a
thorough understanding of the commercial supplier landscape and a rigorous approach to
material qualification are paramount for researchers, scientists, and drug development
professionals. This guide provides a technical framework for navigating the sourcing,
qualification, and handling of 2-Ethoxybenzhydrazide.

The Commercial Supplier Landscape: A
Comparative Analysis

The procurement of 2-Ethoxybenzhydrazide is facilitated by a global network of chemical
suppliers, ranging from large, multinational corporations to specialized niche providers. The
choice of supplier is typically dictated by the required scale (milligrams for initial screening vs.
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kilograms for scale-up), purity specifications, and the level of documentation needed to support
regulatory filings.

Table 1: Comparative Overview of Prominent 2-Ethoxybenzhydrazide Suppliers
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Supplier
Category

Representative
Companies

Typical Purity

Scale of
Supply

Key Strengths
&
Consideration
s

Major Global
Distributors

Sigma-Aldrich
(Merck), TCI
Chemicals, Alfa
Aesar (Thermo
Fisher)

=297-98%

mg to kg

Strengths:
Extensive quality
control, readily
available
Certificates of
Analysis (CoA)
and Safety Data
Sheets (SDS),
robust global
logistics. Ideal for
academic
research and
early-stage
development
where reliability
and
documentation

are key.

Building Block

Specialists

Key Organics,
Combi-Blocks,

Enamine

>95%

mg to multi-gram

Strengths: Focus
on molecules for
drug discovery,
often provide
large libraries of
related analogs.
Well-suited for
medicinal
chemistry
programs
exploring
structure-activity
relationships
(SAR).

© 2025 BenchChem. All rights reserved.

3/9

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1580646?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Foundational & Exploratory
Check Availability & Pricing

ChemicalBook,
PubChem,
MolPort

Online
Marketplaces &
Aggregators

Varies by Lister

Varies by Lister

Strengths:
Excellent for
identifying a wide
range of potential
suppliers and
comparing list
prices.[1]
Considerations:
Quality and
documentation
are dependent
on the ultimate
manufacturer.
Due diligence is
required to vet
the direct

supplier.

Various Contract
Research
Organizations
(CROs) and

Contract

Custom
Synthesis &

Scale-U
P Manufacturing

Organizations
(CMOs)

To Specification

kg to metric ton

Strengths: Ability
to produce
material to
specific purity
requirements
and provide
process
documentation
for regulatory
filings (e.g., IND,
NDA). Essential
for later-stage
drug
development.

Scientific Integrity: Quality Control & Material

Qualification
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Sourcing is only the first step; verification is the cornerstone of scientific integrity. A supplier's
claims must be independently validated before incorporating the material into critical
experiments.

Deconstructing the Certificate of Analysis (CoA)

The CoA is the primary document attesting to a specific batch's quality. Researchers must
critically evaluate the following:

e ldentity Confirmation: The CoA should confirm the structure using methods like *H NMR, 13C
NMR, and Mass Spectrometry (MS). The data should be consistent with the known structure
of 2-Ethoxybenzhydrazide.

o Purity Assessment: Purity is typically determined by HPLC or GC. For most synthetic
applications, a purity of 298% is advisable. The chromatogram should show a single major
peak with minimal impurities.

e Physical Properties: Parameters like melting point (literature: 62-64°C) and appearance
(white to off-white solid) serve as quick, albeit preliminary, indicators of purity.[1]

Experimental Protocol: In-House Purity Verification via
RP-HPLC

This protocol provides a standard method for verifying the purity of a purchased 2-
Ethoxybenzhydrazide sample.

Objective: To confirm the purity stated on the supplier's CoA using Reverse-Phase High-
Performance Liquid Chromatography (RP-HPLC).

Materials:

2-Ethoxybenzhydrazide sample

HPLC-grade Acetonitrile (ACN)

HPLC-grade water (H20)

Trifluoroacetic acid (TFA) or Formic acid
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e C18 HPLC column (e.g., 4.6 x 250 mm, 5 pum)
e HPLC system with UV detector
Procedure:
» Mobile Phase Preparation:
o Mobile Phase A: 0.1% TFA in H20
o Mobile Phase B: 0.1% TFA in ACN

o Sample Preparation: Prepare a 1 mg/mL stock solution of 2-Ethoxybenzhydrazide in a
50:50 ACN/H20 mixture. Dilute to a working concentration of ~0.2 mg/mL with the same
solvent.

e HPLC Method:

Flow Rate: 1.0 mL/min

[¢]

o Injection Volume: 10 pL

o Detection: UV at 254 nm

o Gradient Program:

0-2 min: 10% B

2-17 min: 10% to 90% B

17-20 min: 90% B

20-22 min: 90% to 10% B

22-25 min: 10% B (re-equilibration)

o Data Analysis: Integrate all peaks in the chromatogram. Calculate purity as the area of the
main peak divided by the total area of all peaks, expressed as a percentage. Compare this
result with the value reported on the CoA.
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Visualization: The Material Qualification Workflow

A systematic workflow ensures that all incoming materials are properly vetted before use.

Caption: A logical workflow for the qualification of critical starting materials like 2-
Ethoxybenzhydrazide.

Safe Handling and Storage Protocols

Hydrazide compounds require careful handling to ensure personnel safety and maintain
chemical stability.

o Personal Protective Equipment (PPE): Always handle 2-Ethoxybenzhydrazide in a certified
chemical fume hood.[7] Standard PPE, including a lab coat, nitrile gloves, and ANSI-rated
safety goggles, is mandatory.[7]

e Storage: Store the compound in a tightly sealed container to prevent moisture absorption.[8]
[9] Keep it in a cool, dry, and well-ventilated area away from strong oxidizing agents, acids,
and bases.[7][10] Long-term storage under an inert atmosphere (e.g., nitrogen or argon) is
recommended to prevent oxidative degradation.

o Spill & Waste Management: In case of a spill, evacuate the area and prevent dust formation.
Collect the spilled material using appropriate methods and dispose of it as hazardous
chemical waste according to institutional and local regulations.[7]

o Toxicity: 2-Ethoxybenzhydrazide is classified as a warning-level hazard, causing skin
irritation, serious eye irritation, and potential respiratory irritation.[3] Always consult the
supplier's Safety Data Sheet (SDS) for comprehensive hazard and first-aid information
before handling.

Conclusion

The successful integration of 2-Ethoxybenzhydrazide into research and drug development
pipelines is critically dependent on diligent sourcing and rigorous quality control. By partnering
with reputable suppliers, critically evaluating their documentation, and implementing a robust
in-house verification program, scientists can ensure the reliability and reproducibility of their
results. Safe handling and storage practices are not merely procedural formalities but essential
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components of responsible chemical research. This guide serves as a technical resource to
empower researchers to make informed decisions, thereby upholding the principles of scientific
integrity and safety in their pursuit of novel discoveries.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. 21018-13-3 CAS MSDS (2-Ethoxybenzhydrazide) Melting Point Boiling Point Density CAS
Chemical Properties [chemicalbook.com]

o 2. 2-Ethoxybenzhydrazide suppliers & manufacturers in China [m.chemicalbook.com]

e 3. 2-Ethoxybenzhydrazide | C9H12N202 | CID 140788 - PubChem
[pubchem.ncbi.nlm.nih.gov]

e 4. Design, Synthesis and Biological Evaluation of Benzohydrazide Derivatives Containing
Dihydropyrazoles as Potential EGFR Kinase Inhibitors - PMC [pmc.ncbi.nlm.nih.gov]

e 5. derpharmachemica.com [derpharmachemica.com]

o 6. researchgate.net [researchgate.net]

e 7. bruckner.research.uconn.edu [bruckner.research.uconn.edu]
» 8. reddit.com [reddit.com]

e 9. Organic Syntheses Procedure [orgsyn.org]

e 10. arxada.com [arxada.com]

 To cite this document: BenchChem. [Introduction: The Role of 2-Ethoxybenzhydrazide in
Modern Synthesis]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1580646#commercial-suppliers-of-2-
ethoxybenzhydrazide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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